Calcium fluoride

• CAS No.: 7789-75-5
• Product Name: Calcium fluoride
• Molecular Formula: CaF2
• Molecular Weight: 78.07 g/mol
• IUPAC Name: calcium;difluoride
• Standard InChI: InChI=1S/Ca.2FH/h;2*1H/q+2;;/p-2
• Standard InChIKey: WUKWITHWXAAZEY-UHFFFAOYSA-L
• SMILES: [F-].[F-].[Ca+2]
• Canonical SMILES: [F-].[F-].[Ca+2]
• Boiling Point: 2500 °C
• Colorform: White powder or cubic crystals; White cubic crystals or powder; Fluorspar crystals are yellow, green, or purple; Pure form: colorless; Natural form: can vary from transparent and colorless to translucent and white, wine-yellow, green, greenish-blue, violet-blue, and sometimes blue, deep purple, bluish black, and brown
• Density: 3.18 at 68 °F (USCG, 1999); 3.18; 3.2 g/cm³
• Melting Point: 1403 °C
• Physical Description: Calcium fluoride appears as odorless gray powder or granules. Sinks in water. (USCG, 1999); COLOURLESS CRYSTALS OR WHITE HYGROSCOPIC POWDER.
• Description: Calcium fluoride appears as odorless gray powder or granules. Sinks in water. (USCG, 1999); Calcium fluoride. Occurring in nature as the mineral fluorite or fluorspar. It is the primary source of fluorine and its compounds. Pure calcium fluoride is used as a catalyst in dehydration and dehydrogenation and is used to fluoridate drinking water. (From Merck Index, 11th ed); Calcium difluoride is a calcium salt.
• Solubility: 0.0015 g/100 ml water at 18 °C; slightly sol in dil mineral acids; Slightly sol in acid.; 0.0017 g/100 g water @ 25 °C; Solubility in water at 20 °C: none
• Synonyms: Calcium Fluoride; Fluoride, Calcium
• PubChem Compound: 24617
• Last Modified: Nov 12 2021